Cas no 88204-13-1 (1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 88204-13-1
• MF: C₂₀H₂₆N₂O₄S₃
• MW: 454.626441478729
• CID: 641401
• PubChem ID: 71410075
• Update Time: 2025-04-19

1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-
• 4,7-bis-(4-methylphenyl)sulfonyl-1,4,7-thiadiazonane
• 88204-13-1
• DTXSID20829770
• 4,7-Bis(4-methylbenzene-1-sulfonyl)-1,4,7-thiadiazonane
• AKOS016035233

• Inchi： 1S/C20H26N2O4S3/c1-17-3-7-19(8-4-17)28(23,24)21-11-12-22(14-16-27-15-13-21)29(25,26)20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3
• InChI Key： NWSFUPUKNHVFAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCSCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 454.10547084g/mol
• Monoisotopic Mass: 454.10547084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds